Cas no 1352518-85-4 (4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine)

4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine is a structurally complex heterocyclic compound featuring both a morpholine and a toluenesulfonyl-substituted pyrrolidine moiety. This molecule is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for drug development, particularly in targeting enzyme inhibition or receptor modulation. The presence of the toluenesulfonyl group enhances stability and may influence binding affinity, while the morpholine ring contributes to solubility and pharmacokinetic properties. Its precise applications depend on further functionalization and biological evaluation, but its modular design allows for versatile synthetic modifications, making it a valuable intermediate in the exploration of novel bioactive compounds.
4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine structure
1352518-85-4 structure
Product Name:4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine
CAS No:1352518-85-4
MF:C20H25N3O3S
MW:387.495803594589
CID:5169154
Update Time:2025-10-28

4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine
    • Morpholine, 4-[5-[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]-2-pyridinyl]-
    • Inchi: 1S/C20H25N3O3S/c1-16-4-7-18(8-5-16)27(24,25)23-10-2-3-19(23)17-6-9-20(21-15-17)22-11-13-26-14-12-22/h4-9,15,19H,2-3,10-14H2,1H3
    • InChI Key: WPYYFTNSTYVGSU-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(C3CCCN3S(C3=CC=C(C)C=C3)(=O)=O)C=C2)CCOCC1

4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM495873-1g
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine
1352518-85-4 97%
1g
$681 2023-01-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1666625-1g
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine
1352518-85-4 98%
1g
¥10103 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1666625-5g
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine
1352518-85-4 98%
5g
¥18747 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1666625-10g
4-(5-(1-Tosylpyrrolidin-2-yl)pyridin-2-yl)morpholine
1352518-85-4 98%
10g
¥25293 2023-04-15

4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine Related Literature

Additional information on 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine

4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine: A Comprehensive Overview

4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine, also known by its CAS number 1352518-85-4, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical structure, synthesis, properties, and potential therapeutic applications.

The molecular structure of 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine is characterized by a morpholine ring system, which serves as a central scaffold. Attached to this morpholine ring is a pyridine moiety, which is further substituted at the 5-position with a pyrrolidine group. The pyrrolidine group itself is sulfonylated at the 1-position with a toluene derivative. This intricate arrangement of functional groups contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of multiple heteroatoms within the molecule enhances its ability to interact with biological targets, such as enzymes and receptors. For instance, the morpholine ring is known for its ability to form hydrogen bonds, which can significantly influence the compound's bioavailability and pharmacokinetics.

The synthesis of 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to assemble the molecule's complex architecture. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.

In terms of application, this compound has shown promise in several therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to modulate ion channels has led to investigations into its role in neurological disorders such as epilepsy and Parkinson's disease.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These findings underscore its potential as a lead compound for developing novel therapeutics.

The pharmacokinetic profile of 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-morpholine has also been extensively studied. In vitro assays indicate that it has good solubility and permeability, which are essential for effective absorption in the gastrointestinal tract. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations.

In conclusion, 4-{5-[1-(Toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yll-morpholine, with its unique structural features and promising biological activity, represents an exciting avenue for drug development. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various therapeutic areas.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd